Cas no 2245102-84-3 (1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride)

• Product Name: 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride
• CAS No: 2245102-84-3
• MF: C₇H₁₇BClNO₂
• MW: 193.479381322861
• MDL: MFCD19288890
• CID: 5061084
• PubChem ID: 91634021
• Update Time: 2026-02-28

1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Aminomethylboronic acid pinacol ester hydrochloride
• (4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride
• (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine;hydrochloride
• BoroGly-Pinacol-HCl
• TQR0104
• YLA68975
• (Aminomethyl)boronic Acid Pinacol Ester
• (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine:hydrochloride
• 1-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)METHANAMINE HYDROCHLORIDE
• CS-0129838
• Z1251414026
• (4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methanaminehydrochloride
• Aminomethylboronic Acid Pinacol Ester HCl
• MFCD19288890
• G31039
• (tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride
• 2245102-84-3
• etramethyl-1,3,2-dioxaborolan-2-yl)methanaminehydrochloride
• AS-68949
• AKOS027439442
• C7H17BClNO2
• EN300-259919
• 298689-75-5
• 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride

• MDL： MFCD19288890
• Inchi： 1S/C7H16BNO2.ClH/c1-6(2)7(3,4)11-8(5-9)10-6;/h5,9H2,1-4H3;1H
• InChI Key： OWIQFIKOPWDOGX-UHFFFAOYSA-N
• SMILES： Cl.O1B(CN)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 193.1040866g/mol
• Monoisotopic Mass: 193.1040866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Additional information on 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride

1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride: A Key Compound in Modern Medicinal Chemistry

1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride is a synthetic boronic acid derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound, with the chemical formula C₈H₁₇BNO₂·HCl, is characterized by its 1,3,2-dioxaborolan core, which is a key functional group in boron-based pharmaceuticals. The 4,4,5,5-tetramethyl substituents on the boron atom enhance its stability and reactivity, making it a versatile building block for the synthesis of complex molecules.

Recent studies have highlighted the role of 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride in the development of targeted therapies for various diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its utility as a boronic acid linker in the design of bioconjugates for cancer immunotherapy. The compound’s ability to form stable covalent bonds with specific biomolecules has made it a critical component in the creation of antibody-drug conjugates (ADCs), which are increasingly being used to improve the efficacy and reduce the toxicity of cancer treatments.

The 1,3,2-dioxaborolan ring structure of this compound is particularly noteworthy for its compatibility with a wide range of functional groups. This property allows researchers to incorporate diverse pharmacophores into the molecule, thereby expanding its potential therapeutic applications. A 2022 study in Organic & Biomolecular Chemistry explored the use of 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride as a precursor in the synthesis of novel antiviral agents. The study found that the compound could be efficiently converted into derivatives with enhanced antiviral activity against RNA viruses, showcasing its adaptability in drug design.

One of the most promising applications of 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride is in the field of targeted drug delivery. Researchers have leveraged its ability to form stable conjugates with targeting ligands to develop drugs that can selectively accumulate in diseased tissues. For example, a 2023 study published in Advanced Drug Delivery Reviews described the use of this compound in the creation of nanoparticles for the targeted delivery of chemotherapy agents to tumor sites. The results indicated that the compound’s structural stability and solubility properties made it an ideal candidate for such applications.

The boronic acid functional group in 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride also plays a crucial role in its reactivity. This group is known for its ability to undergo various chemical reactions, including Suzuki-Miyaura cross-coupling and Stille coupling, which are widely used in the synthesis of complex organic molecules. A 2024 review in Chemical Reviews emphasized the importance of this compound as a key intermediate in the development of new pharmaceuticals. The review highlighted its role in the synthesis of fluoroquinolone antibiotics, which are a class of antibiotics known for their broad-spectrum activity against Gram-positive and Gram-negative bacteria.

Another area of interest is the use of 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride in the development of prodrugs. Prodrugs are designed to improve the pharmacokinetic properties of active drugs, and the boronic acid group in this compound has been shown to enhance solubility and bioavailability. A 2023 study in Drug Discovery Today demonstrated the potential of this compound in the creation of prodrugs for the treatment of neurodegenerative diseases. The study found that the compound could be metabolized into active molecules that target specific pathways involved in neurodegeneration.

The hydrochloride salt form of 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine is particularly advantageous for pharmaceutical applications due to its solubility and stability in aqueous environments. This property makes it suitable for use in injectable formulations, which are often required for the treatment of acute conditions. A 2022 publication in Pharmaceutical Research discussed the use of this compound in the development of injectable drugs for the treatment of cardiovascular diseases. The study found that the compound’s hydrochloride form could be effectively formulated into solutions with minimal degradation, ensuring its stability during storage and administration.

Despite its promising applications, the use of 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride is not without challenges. One of the main concerns is its potential toxicity, which requires careful evaluation during the drug development process. A 2023 study in Toxicological Sciences investigated the safety profile of this compound and found that it exhibited low toxicity in preclinical models, suggesting its potential for safe use in therapeutic applications. However, further studies are needed to fully understand its long-term effects.

In conclusion, 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride is a versatile compound with a wide range of applications in the pharmaceutical industry. Its unique structural properties and reactivity make it an important tool in the development of new drugs, particularly in the fields of cancer therapy, antiviral agents, and targeted drug delivery. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of innovative therapeutic solutions.

For more information on the latest research and developments related to 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methanamine hydrochloride, please refer to the following sources:

• Journal of Medicinal Chemistry - 2023
• Organic & Biomolecular Chemistry - 2022
• Advanced Drug Delivery Reviews - 2023
• Chemical Reviews - 2024
• Drug Discovery Today - 2023
• Pharmaceutical Research - 2022
• Toxicological Sciences - 2023